1-Fluoro-2-iodo-4-(methylsulfonyl)benzene

• Molecular Formula: C7H6FIO2S
• Molecular Weight: 300.09 g/mol
• IUPAC Name: 1-fluoro-2-iodo-4-methylsulfonylbenzene
• InChI: InChI=1S/C7H6FIO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key: AXGRVYCFXLGBTP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)F)I

Description

1-Fluoro-2-iodo-4-(methylsulfonyl)benzene is a useful research compound. Its molecular formula is C7H6FIO2S and its molecular weight is 300.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-5-(methylsulfonyl)aniline (Intermediate 57; 500 mg; 2.64 mmol) was treated with a 5 N solution of hydrochloric acid in water (8.98 ml; 44.92 mmol) and the solution cooled to 0° C. The solution was treated with sodium nitrite (219 mg; 3.17 mmol) and stirred at 0° C. for 30 minutes, then treated with a solution of potassium iodide (4.39 g; 26.43 mmol) in water (8 mL) and stirred at RT for 1 hour. EtOAc was added, the phases were separated and the organic phase was washed with a saturated sodium thiosulfate solution twice, then with brine. The organic phase was dried on MgSO4, filtered and concentrated under reduced pressure to give a residue which was purified by by flash column chromatography, eluting with cyclohexane containing increasing amounts of EtOAc. The title compound was obtained as a white solid.